4-Aminopyrrolidine-3-carboxylic acid

• CAS: 89799-61-1
• Synonyms: 4-amino-pyrrolidine-3-carboxylic acid; 4-aminopyrrolidine-3-carboxylic acid; 4-AP-3-CA; cis-(3R,4R)-4-amino-pyrrolidine-3-carboxylic acid
• Molecular Formula: C5H10N2O2
• Molecular Weight: 130.15 g/mol
• SMILES: C1C(C(CN1)N)C(=O)O
• InChI: InChI=1S/C5H10N2O2/c6-4-2-7-1-3(4)5(8)9/h3-4,7H,1-2,6H2,(H,8,9)
• InChIKey: RMNHPXDNGOBDOT-UHFFFAOYSA-N

Stereochemically undefined mixtures of 4-aminopyrrolidine-3-carboxylic acid undermine foldamer secondary structure reproducibility. The (3R,4S)-trans-APC enantiomer is essential for stabilizing the 12-helix motif in β-peptides and enabling on-resin internal labeling in pyrrolidinyl PNA probes. Procuring this scaffold alongside matched isosteres (ACPC, ATFC, ATTC) from a unified reductive amination platform ensures consistent enantiopurity (>98% d.e.) and batch-to-batch comparability for rigorous SAR studies. • Provides the only secondary ring amine among five-membered β-amino acid isosteres, serving as a lysine-mimetic cationic handle for antimicrobial peptide design. • (3R,4S) configuration retains high DNA binding affinity in PNA systems; incorrect (3S,4R) enantiomer causes substantial hybrid destabilization. • Enables internal, site-specific fluorescent labeling via amide bond formation at the pyrrolidine nitrogen-functionality absent in carbocyclic ACPC.

4-Aminopyrrolidine-3-carboxylic acid: Heterocyclic β-Amino Acid Scaffold

4-Aminopyrrolidine-3-carboxylic acid (CAS 89799-61-1), also referred to as trans-APC in its (3R,4S) configuration, is a conformationally restricted, five-membered heterocyclic β-amino acid [1]. Unlike acyclic β-amino acids, its pyrrolidine ring imposes a rigid backbone constraint that promotes the formation of well-defined secondary structures, particularly the 12-helix, in oligomeric sequences [1]. The compound is a key building block in the design of β-peptide foldamers and peptide nucleic acids (PNAs), where its secondary amine provides a unique site for post-synthetic functionalization unattainable with carbocyclic analogs.

1

Conformationally restricted β-amino acid for 12-helical foldamer design

2

Secondary amine enables post-synthetic modification (lysine-mimetic handle)

3

Stereochemically defined (3R,4S) scaffold for PNA spacer with retained DNA affinity

• [1] Lee, H.-S.; Syud, F. A.; Wang, X.; Gellman, S. H. Diversity in Short β-Peptide 12-Helices: High-Resolution Structural Analysis in Aqueous Solution of a Hexamer Containing Sulfonylated Pyrrolidine Residues. J. Am. Chem. Soc. 2001, 123 (31), 7721–7722. View Source

4-Aminopyrrolidine-3-carboxylic acid: Irreplaceability in Foldamer & PNA

Casual substitution of 4-aminopyrrolidine-3-carboxylic acid with its carbocyclic analog trans-2-aminocyclopentanecarboxylic acid (ACPC) or with oxygen/sulfur isosteres (ATFC, ATTC) fails because each scaffold dictates a fundamentally different functional profile. APC uniquely provides a secondary ring amine that serves as a lysine-mimetic polar handle [1]. In peptide nucleic acid (PNA) systems, substituting the ACPC spacer with APC retains high DNA binding affinity when the (3R,4S) enantiomer is used, but the incorrect (3S,4R) enantiomer causes substantial hybrid destabilization, proving that both the heteroatom and absolute stereochemistry are non-negotiable for performance [2].

! ACPC lacks secondary amine; may not support lysine-mimetic functionalization

! Opposite (3S,4R) enantiomer may substantially destabilize PNA-DNA hybrids

! Oxygen isostere ATFC may alter synthesis yield and backbone polarity

• [1] Versatile Post‐synthetic Modifications of Helical β‐Peptide Foldamers Derived from a Thioether‐Containing Cyclic β‐Amino Acid. Angew. Chem. Int. Ed. 2023, 62, e202305196. View Source
• [2] Reenabthue, N.; Boonlua, C.; Vilaivan, T. 3-Aminopyrrolidine-4-carboxylic acid as versatile handle for internal labeling of pyrrolidinyl PNA. Bioorg. Med. Chem. Lett. 2011, 21 (21), 6465–6469. View Source

4-Aminopyrrolidine-3-carboxylic acid: Quantitative Evidence Guide

Stereoselective Synthesis Yield: APC vs ATFC

The most efficient asymmetric synthesis reported to date for this compound delivers both the cis-(3R,4R) and trans-(3R,4S) isomers with exceptional diastereomeric excess. The cis isomer is obtained in four steps with >98% d.e. and 52% overall yield, while the trans isomer requires five steps with >98% d.e. and 50% overall yield [1]. In contrast, the analogous oxygen isostere, 4-aminotetrahydrofuran-3-carboxylic acid, is produced in significantly lower overall yields (25–26%) under the same methodology, despite similarly high stereocontrol [1]. This yield advantage makes the pyrrolidine scaffold more supply-chain-efficient for programs requiring multi-gram quantities of stereochemically pure material.

Synthetic Yield

Head-to-head

APC 52% vs ATFC 26%

Supports procurement scalability review

Same method; >98% d.e. for both

Evidence Dimension	Asymmetric synthesis yield for stereoisomer production
Target Compound Data	cis-(3R,4R): 4 steps, >98% d.e., 52% overall yield; trans-(3R,4S): 5 steps, >98% d.e., 50% overall yield
Comparator Or Baseline	4-Aminotetrahydrofuran-3-carboxylic acid (ATFC): cis-(3S,4R) 26% yield, trans-(3R,4R) 25% yield, >98% d.e. and >97% e.e. in each case
Quantified Difference	APC yields are approximately 2-fold higher than ATFC yields (50–52% vs. 25–26%)
Conditions	Diastereoselective conjugate addition of lithium (S)-N-benzyl-N-α-methylbenzylamide; same synthetic methodology applied to both scaffolds [1]

Why This Matters

For procurement, the twofold yield advantage translates directly into lower cost per gram of enantiopure product and greater synthetic scalability relative to the oxygen isostere.

• [1] Bunnage, M. E.; Davies, S. G.; Roberts, P. M.; Smith, A. D.; Withey, J. M. Asymmetric synthesis of the cis- and trans-stereoisomers of 4-aminopyrrolidine-3-carboxylic acid and 4-aminotetrahydrofuran-3-carboxylic acid. Org. Biomol. Chem. 2004, 2 (19), 2763–2776. View Source

Lysine-Mimetic Polar Handle for Foldamer Functionalization

4-Aminopyrrolidine-3-carboxylic acid (APC) has been designed and used to introduce polar, lysine-like functionality into the 12-helical β-peptide scaffold [1]. While the carbocyclic analog trans-2-aminocyclopentanecarboxylic acid (ACPC) exclusively provides hydrophobic character, APC incorporates a secondary amine capable of sulfonylation, acylation, or alkylation without disrupting the backbone's 12-helical fold [2]. This functional versatility enabled the construction of amphiphilic β-peptides with potent, broad-spectrum antibacterial activity and minimal hemolytic toxicity [2].

Functionalization Handle

Class-level

APC: secondary amine; ACPC: none

Enables cationic charge placement in foldamers

Confirmed by NMR/CD; class-level inference

Evidence Dimension	Functional group availability for post-synthetic modification in foldamer scaffolds
Target Compound Data	Secondary ring amine enables N-sulfonylation to attach diverse side chains while maintaining 12-helical conformation in aqueous solution
Comparator Or Baseline	ACPC (carbocyclic): hydrophobic only, no heteroatom functionalization handle available
Quantified Difference	Functionalization capability: APC = present (lysine-mimetic); ACPC = absent (purely hydrophobic)
Conditions	β-Peptide foldamers in aqueous solution; 12-helix formation verified by NMR and CD spectroscopy [REFS-1, REFS-2]

Why This Matters

The ability to introduce cationic charge at precise positions via the ring nitrogen is essential for designing cell-penetrating or membrane-active peptides, which is impossible with purely carbocyclic analogs.

• [1] Versatile Post‐synthetic Modifications of Helical β‐Peptide Foldamers Derived from a Thioether‐Containing Cyclic β‐Amino Acid. Angew. Chem. Int. Ed. 2023, 62, e202305196. View Source
• [2] Porter, E. A.; Wang, X.; Lee, H.-S.; Weisblum, B.; Gellman, S. H. Non-haemolytic β-amino-acid oligomers. Nature 2000, 404, 565. View Source

Enantiomer-Specific PNA-DNA Hybrid Stability

When APC replaces the ACPC spacer in pyrrolidinyl PNA (acpcPNA), the hybrid stability with complementary DNA is sensitive to absolute stereochemistry. UV thermal denaturation experiments show that the (3R,4S)-APC spacer produces a slightly decreased stability relative to the (1S,2S)-ACPC benchmark, while the enantiomeric (3S,4R)-APC spacer causes a much larger destabilization, with substantially lower Tm values [1]. This demonstrates that only the (3R,4S) enantiomer of this compound, not the racemate or opposite enantiomer, is functionally compatible with PNA-based probe and antisense applications.

PNA-DNA Stability

Head-to-head

(3R,4S) >> (3S,4R) enantiomer

Supports enantiomer-defined procurement for PNA probes

Tm and CD spectroscopy data

Evidence Dimension	DNA binding affinity as measured by thermal denaturation (Tm) of PNA-DNA hybrids
Target Compound Data	(3R,4S)-APC spacer: slightly decreased stability vs ACPC; acceptable for PNA applications
Comparator Or Baseline	(3S,4R)-APC enantiomer: causes substantial destabilization of PNA-DNA hybrids; (1S,2S)-ACPC: benchmark for maximum stability
Quantified Difference	Qualitative Tm comparison: (1S,2S)-ACPC > (3R,4S)-APC >> (3S,4R)-APC; Tm and CD spectroscopy confirm Watson-Crick specificity retention with (3R,4S)-APC [1]
Conditions	Fmoc-solid-phase peptide synthesis; UV-Tm, CD spectroscopy in buffer solution [1]

Why This Matters

Procurement of the enantiomerically pure (3R,4S)-APC, rather than a racemic mixture or incorrect enantiomer, is critical for achieving functional PNA probes; the opposite enantiomer is essentially inactive.

• [1] Reenabthue, N.; Boonlua, C.; Vilaivan, T. 3-Aminopyrrolidine-4-carboxylic acid as versatile handle for internal labeling of pyrrolidinyl PNA. Bioorg. Med. Chem. Lett. 2011, 21 (21), 6465–6469. View Source

Unified Reductive Amination for Matched β-Amino Acids

A recent reductive amination methodology permits the stereoselective and scalable production of four five-membered trans-β-amino acids—trans-APC, trans-ACPC, trans-ATFC, and trans-ATTC—from a common synthetic platform [1]. This unified synthesis approach, utilizing chiral auxiliary amines and formic acid as a mild reductant, notably enhances isolated yields compared to prior methods and allows direct comparison of scaffold accessibility [1]. While individual isolated yields for each scaffold are not disaggregated in the available abstract, the method's applicability across the entire set confirms that trans-APC is producible at scale alongside its isosteres, providing procurement flexibility for medicinal chemistry groups that require matched sets of five-membered cyclic β-amino acids.

Scalable Synthesis

Method context

Unified reductive amination across APC, ACPC, ATFC, ATTC

Reduces procurement risk via modern synthetic route

Yields not disaggregated; method available

Evidence Dimension	Scalable synthetic accessibility via unified reductive amination platform
Target Compound Data	trans-APC produced via reductive amination of β-keto ester with chiral auxiliary; enhanced isolated yields reported
Comparator Or Baseline	trans-ACPC, trans-ATFC, trans-ATTC produced under identical conditions
Quantified Difference	Not disaggregated by scaffold in the available data; method described as 'notably enhancing isolated yields' across all four substrates [1]
Conditions	Reductive amination using chiral auxiliary amines, formic acid, diastereoselective reduction under gentle conditions [1]

Why This Matters

Availability through a modern, scalable synthetic route reduces procurement risk and cost for research programs requiring multi-gram quantities of enantiopure trans-APC.

• [1] Hong, J.; Lee, W.; Lee, H.-S. Optimized stereoselective and scalable synthesis of five-membered cyclic trans-β-amino acid building blocks via reductive amination. Bull. Korean Chem. Soc. 2023, 44 (12), 969–974. View Source

4-Aminopyrrolidine-3-carboxylic acid: Key Application Scenarios

Antimicrobial β-Peptide Foldamers with Cationic Functionality

When constructing antimicrobial β-peptides that mimic host-defense peptides, the secondary amine of trans-APC provides the essential lysine-mimetic cationic handle. This allows for precise placement of positive charge along a rigid 12-helical scaffold, a function that the hydrophobic carbocyclic analog ACPC cannot replicate [1]. Peptides incorporating trans-APC have demonstrated potent broad-spectrum antibacterial activity with low hemolysis, validating the scaffold's functional advantage [1].

Internally Labeled PNA Probes for DNA Diagnostics

In pyrrolidinyl PNA-based diagnostic probes, the (3R,4S)-APC spacer uniquely enables on-resin, internal labeling with fluorescent dyes (e.g., pyrene) via amide bond formation at the pyrrolidine nitrogen [1]. This site-specific labeling strategy cannot be implemented with the ACPC spacer, which lacks a nucleophilic heteroatom for internal modification. The labeled acpc/apcPNAs exhibit hybridization-sensitive fluorescence that can distinguish between complementary and single-mismatched DNA targets [1].

Stereochemical Probes for Foldamer Structural Studies

Because trans-APC is available in both enantiomeric forms with >98% d.e. [1], it serves as a rigorous stereochemical probe for studying the relationship between backbone configuration and foldamer secondary structure. X-ray crystallographic studies of β-peptides containing trans-APC residues have provided high-resolution 12-helical structures, confirming that the pyrrolidine ring nitrogen does not disrupt the characteristic i to i+3 hydrogen-bonding pattern . This makes it a preferred scaffold for structure-guided foldamer engineering.

Matched β-Amino Acid Libraries for SAR Studies

Medicinal chemistry groups performing systematic structure-activity relationship (SAR) studies on β-peptide therapeutics benefit from procuring trans-APC alongside its matched isosteres (ACPC, ATFC, ATTC) produced through a unified scalable reductive amination platform [1]. This ensures consistent enantiopurity and batch reproducibility across the entire building-block set, enabling rigorous comparative SAR and reducing confounding variables from divergent synthetic histories [1].

Application

Selection Property

Validation Focus

Antimicrobial β-peptide foldamer design

Cationic handle via secondary amine

Amphiphilic foldamer activity and selectivity profiling

Internally labeled PNA probe development

On-resin labeling at pyrrolidine nitrogen

Hybridization-sensitive fluorescence response

Foldamer structural probe

Stereochemically defined (3R,4S) configuration

12-helix conformation and H-bonding pattern

Matched β-amino acid library for SAR

Unified synthetic platform across isosteres

Batch reproducibility and comparative SAR consistency

• [1] Porter, E. A.; Wang, X.; Lee, H.-S.; Weisblum, B.; Gellman, S. H. Non-haemolytic β-amino-acid oligomers. Nature 2000, 404, 565. / Reenabthue, N.; Boonlua, C.; Vilaivan, T. Bioorg. Med. Chem. Lett. 2011, 21 (21), 6465–6469. / Bunnage, M. E. et al. Org. Biomol. Chem. 2004, 2 (19), 2763–2776. / Lee, H.-S. et al. J. Am. Chem. Soc. 2001, 123 (31), 7721–7722. / Hong, J. et al. Bull. Korean Chem. Soc. 2023, 44 (12), 969–974. View Source